![molecular formula C20H25N3O3S B2383983 2-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide CAS No. 897611-82-4](/img/structure/B2383983.png)
2-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide is a chemical compound that has been widely studied in scientific research. It is commonly referred to as MPSEB and has been found to have numerous applications in the field of biochemistry and pharmacology.
Scientific Research Applications
- Role of the Compound : Researchers have designed and synthesized a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives as acetylcholinesterase inhibitors (AChEIs) for AD treatment . These compounds exhibit moderate inhibitory activity against AChE, a key enzyme responsible for hydrolyzing acetylcholine. Among them, compound 6g demonstrated potent AChE inhibition and could serve as a lead compound for AD drug development.
- Role of the Compound : Novel aryl (4-phenylpiperazin-1-yl)methanethione derivatives, including our compound, were evaluated for anxiolytic activity . Further studies could explore its potential in managing anxiety-related conditions.
- Butyrylcholinesterase (BuChE) : BuChE plays a role in modulating acetylcholine levels. Exploring the compound’s interaction with BuChE could reveal its broader effects on cognition .
Alzheimer’s Disease Treatment
Anxiolytic Activity
Neurotransmitter Modulation
Other Enzyme Inhibition Studies
Mechanism of Action
Target of Action
The primary target of the compound “2-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide” is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition . The compound also exhibits some inhibitory activity against butyrylcholinesterase (BuChE) .
Mode of Action
The compound interacts with its targets by inhibiting their activity . It has been found to exhibit potent inhibitory activity against AChE, and to a lesser extent, BuChE . This inhibition results in an increase in the levels of acetylcholine in the brain, which can enhance cognitive function .
Biochemical Pathways
The compound affects the cholinergic pathway, which involves the neurotransmitter acetylcholine . By inhibiting AChE and BuChE, the compound prevents the breakdown of acetylcholine, leading to increased levels of this neurotransmitter . This can enhance the transmission of signals in the brain, particularly those related to memory and cognition .
Result of Action
The primary result of the compound’s action is an enhancement of cognitive function . By inhibiting AChE and BuChE, the compound increases the levels of acetylcholine in the brain . This can lead to improved memory and cognition, making the compound potentially useful in the treatment of conditions like Alzheimer’s disease .
properties
IUPAC Name |
2-methyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c1-17-7-5-6-10-19(17)20(24)21-11-16-27(25,26)23-14-12-22(13-15-23)18-8-3-2-4-9-18/h2-10H,11-16H2,1H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXJJPIPWUEBJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.